Ethyl 4-chloro-8-methylquinazoline-2-carboxylate

• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol
• IUPAC Name: ethyl 4-chloro-8-methylquinazoline-2-carboxylate
• InChI: InChI=1S/C12H11ClN2O2/c1-3-17-12(16)11-14-9-7(2)5-4-6-8(9)10(13)15-11/h4-6H,3H2,1-2H3
• InChI Key: CFQFZPYXBNJDGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(C=CC=C2C(=N1)Cl)C

Description

Ethyl 4-chloro-8-methylquinazoline-2-carboxylate is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 4-hydroxy-8-methylquinazoline-2-carboxylate (330 mg, 1.39 mmol), POCl3 (20 mL), and DMF (3 drops) was stirred at 80° C. for 48 h. The mixture was concentrated under reduced pressure and the solid residue was partitioned between DCM (100 mL) and cold H2O (100 mL). The separated aqueous phase was extracted with DCM (2×100 mL) and the combined organic layers were dried over MgSO4, filtered, and concentrated. The residue was purified by silica gel chromatography eluting with EtOAc/hexanes to afford ethyl 4-chloro-8-methylquinazoline-2-carboxylate as a solid (320 mg, 90%). 1H NMR (300 MHz, DMSO-d6) δ1.39 (t, J=7.1 Hz, 3H), 2.76 (s, 3H), 4.45 (q, J=7.1 Hz, 2H), 7.90 (m, 1H), 8.1 (m, 1H), 8.2 (m, 1H).